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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414

An In-Depth Technical Guide to Calcium Lactate
Gluconate

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: Chemical Structure and Identity

Calcium lactate gluconate is a composite of calcium with lactate and gluconate anions. It can
exist as a simple mixture of calcium lactate and calcium gluconate, or as a distinct chemical
entity. One commonly cited chemical formula for the compound is
Cas(C3Hs03)6:(CeH1107)4-2H20[1][2]. Another patented formulation describes a single
molecule with the general structure CH20H-(CHOH)4-COOCaCOO-CH(OH)-CHs. This
ambiguity in its precise nature—a defined compound versus a mixture—is a critical
consideration in research and development, impacting stoichiometry, manufacturing, and
regulatory filings.

The CAS number for calcium lactate gluconate is 11116-97-5.

Physicochemical Properties

Calcium lactate gluconate is a white, odorless, and tasteless crystalline powder[3]. Its key
properties are summarized in the table below, offering a comparative overview for formulation
and development.
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Property Value Source(s)

White, odorless, tasteless
Appearance _ [3]
crystalline powder

Solubility in Water 400 g/L [2]

Taste Neutral [3]

High, greater than or equal to
Bioavailability other calcium salts like calcium  [4]

carbonate and calcium citrate.

Experimental Protocols for Physicochemical
Characterization

A standardized method to determine the aqueous solubility of calcium lactate gluconate
involves preparing a saturated solution and quantifying the dissolved calcium concentration.

Protocol:

e Preparation of Saturated Solution: Add an excess amount of calcium lactate gluconate to a
known volume of deionized water in a sealed container.

o Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation: Filter the suspension to remove any undissolved solid, yielding a clear, saturated
solution.

« Quantification of Calcium: Analyze the calcium concentration in the filtrate using a validated
analytical technique such as Atomic Absorption Spectroscopy (AAS) or titration with EDTA[5].

o Calculation: Express the solubility in grams per liter (g/L) based on the determined calcium
concentration and the molecular weight of calcium lactate gluconate.

The tendency of a substance to absorb moisture from the air is a critical parameter for storage
and handling. The European Pharmacopoeia outlines a general method for this assessment.
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Protocol:
Sample Preparation: Accurately weigh a sample of calcium lactate gluconate.

Controlled Environment: Place the sample in a desiccator maintained at a constant relative
humidity (e.g., 80% RH using a saturated ammonium chloride solution) and temperature
(e.g., 25 °C)[6].

Equilibration and Measurement: After a defined period (e.g., 24 hours), re-weigh the sample.

Classification: The percentage increase in weight determines the hygroscopicity
classification (e.g., non-hygroscopic, slightly hygroscopic, etc.)[6]. For more detailed
analysis, gravimetric sorption analyzers can be used to generate moisture sorption-
desorption isotherms|[7].

Stability testing is crucial to determine the shelf-life and storage conditions. This involves
subjecting the material to various environmental conditions over time.

Protocol:

Sample Storage: Store samples of calcium lactate gluconate in controlled environmental
chambers at various temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75%
RH) as per ICH guidelines.

Time Points: At specified time intervals (e.g., 0, 3, 6, 12, 24 months), withdraw samples for
analysis.

Analytical Testing: Analyze the samples for appearance, moisture content, assay of calcium,
and the presence of any degradation products. High-performance liquid chromatography
(HPLC) can be employed to separate and quantify potential impurities or degradation
products[8].

Data Analysis: Evaluate any changes in the physicochemical properties over time to
establish the stability profile and recommend appropriate storage conditions and shelf-life.

Pharmacokinetic Profile
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The high bioavailability of calcium from calcium lactate gluconate is a key advantage in drug
development and nutritional supplementation[4].

Absorption

Calcium absorption from the gastrointestinal tract is a complex process. Studies comparing
different calcium salts have shown that the absorption of calcium from a
lactogluconate/carbonate solution is approximately 25%[9]. The solubility of the calcium salt
plays a role, but it is not the sole determinant of absorption efficiency[9][10].

Distribution, Metabolism, and Excretion

Once absorbed, calcium enters the systemic circulation and is distributed throughout the body,
with the vast majority being incorporated into bone tissue. The lactate and gluconate anions are
metabolized through normal physiological pathways. Excretion of unabsorbed calcium occurs
primarily through the feces, while absorbed calcium is filtered by the kidneys, with a significant
portion being reabsorbed.

Experimental Protocol for Bioavailability Assessment

In vivo studies in animal models or humans are necessary to determine the pharmacokinetic
parameters of calcium from calcium lactate gluconate.

Protocol (Rat Model):

Animal Model: Utilize a validated rat model for calcium absorption studies[10].

e Dosing: Administer a known dose of calcium lactate gluconate orally to the rats. A control
group receiving a different calcium salt (e.g., calcium carbonate) should be included for
comparison.

¢ Blood Sampling: Collect blood samples at predetermined time points post-administration.

o Calcium Analysis: Analyze the serum samples for calcium concentration using a validated
method like AAS.

o Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax
(maximum concentration), Tmax (time to maximum concentration), and AUC (area under the
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curve) to assess the rate and extent of calcium absorption.

Biological Interactions and Signaling Pathways

The primary biological role of calcium lactate gluconate is to serve as a source of calcium
ions (Caz*). Calcium is a ubiquitous second messenger involved in a multitude of cellular
processes.

Calcium Signaling Pathways

Elevations in intracellular calcium concentration trigger a cascade of events by binding to and
activating various proteins, including calmodulin and troponin. This can lead to diverse
physiological responses such as muscle contraction, neurotransmitter release, and gene
transcription. A simplified representation of a generic calcium signaling pathway is provided
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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